Cas no 69489-90-3 (1-Pyrenesulfonyl azide)

1-Pyrenesulfonyl azide structure
1-Pyrenesulfonyl azide structure
Product Name:1-Pyrenesulfonyl azide
CAS No:69489-90-3
MF:C16H9N3O2S
MW:307.326561689377
CID:514065
PubChem ID:172409
Update Time:2025-04-19

1-Pyrenesulfonyl azide Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenesulfonyl azide
    • N-diazopyrene-1-sulfonamide
    • pyrenesulfonyl azide
    • Pyrene-1-sulfonyl azide
    • 69489-90-3
    • DTXSID60219712
    • Inchi: 1S/C16H9N3O2S/c17-18-19-22(20,21)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H
    • InChI Key: JIJQENICHHPNBK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)(N=[N+]=[N-])(=O)=O

Computed Properties

  • Exact Mass: 307.04167
  • Monoisotopic Mass: 307.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.5
  • Topological Polar Surface Area: 56.9Ų

Experimental Properties

  • PSA: 82.9
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